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Introduction

N-Nitroso Theophylline, chemically known as 1,3-dimethyl-9-nitroso-3,9-dihydro-1H-purine-
2,6-dione, is a nitrosamine impurity associated with the active pharmaceutical ingredient (API)
Theophylline.[1][2][3][4][5][6][7]1[8] Due to the classification of many nitrosamines as probable
human carcinogens, regulatory agencies such as the U.S. Food and Drug Administration (FDA)
have issued stringent guidelines for their control in pharmaceutical products.[9][10][11][12][13]
This document provides detailed application notes and protocols for the preparation and use of
N-Nitroso Theophylline as a reference standard for the identification and quantification of this
impurity in drug substances and products.

A well-characterized reference standard is essential for analytical method development,
validation, and routine quality control testing to ensure that levels of N-Nitroso Theophylline in
pharmaceutical products are within the acceptable intake (Al) limits established by regulatory

authorities.[3]

Physicochemical Properties
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A summary of the key physicochemical properties of N-Nitroso Theophylline is provided in the
table below.

Property Value Reference

) 1,3-dimethyl-9-nitroso-3,9-
Chemical Name ) ] ) [1][2][5]16]
dihydro-1H-purine-2,6-dione

Synonyms N9-Nitroso Theophylline [5]
Molecular Formula C7H7Ns0s3 [31[4]
Molecular Weight 209.17 g/mol [4]

Typically a light-colored solid
Appearance (e.g., pale yellow or light

green)

Soluble in organic solvents
Solubility such as acetonitrile and
methanol.[14][15]

Preparation of N-Nitroso Theophylline Reference
Standard

The following is a representative protocol for the synthesis of N-Nitroso Theophylline, based
on general nitrosation procedures for secondary amines. This protocol is intended for research
purposes for the synthesis of a reference material and should be performed by trained
chemists in a well-ventilated fume hood, given the potential hazards of nitrosating agents and
nitrosamine compounds.

Synthesis Protocol

Obijective: To synthesize N-Nitroso Theophylline by nitrosation of Theophylline.
Materials:

e Theophylline
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e Sodium nitrite (NaNO2)

¢ Anhydrous p-Toluenesulfonic acid (p-TSA) or another suitable acid

e Dichloromethane (CH2Cl2) or another suitable solvent

e Deionized water

¢ Brine solution

¢ Anhydrous sodium sulfate (Naz2S0a)

« Silica gel for column chromatography

o Hexane and Ethyl Acetate for chromatography elution

Procedure:

e In a round-bottom flask, dissolve Theophylline in a suitable organic solvent like
dichloromethane.

e Add sodium nitrite to the solution with stirring.

e Slowly add a solution of p-Toluenesulfonic acid in the same solvent to the reaction mixture at
room temperature. The acid facilitates the in-situ generation of the nitrosating agent.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Upon completion, quench the reaction by adding deionized water.

o Separate the organic layer and wash it sequentially with water and brine solution.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

o Purify the crude N-Nitroso Theophylline by column chromatography on silica gel, using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexane).
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o Collect the fractions containing the pure product, combine them, and evaporate the solvent
to yield the purified N-Nitroso Theophylline reference standard.

Characterization

The identity and purity of the synthesized N-Nitroso Theophylline should be confirmed using
a combination of spectroscopic and chromatographic techniques.

Technique Expected Results

The spectrum should be consistent with the

structure of 1,3-dimethyl-9-nitroso-3,9-dihydro-
'H-NMR . . . -

1H-purine-2,6-dione, showing characteristic

shifts for the methyl and purine ring protons.

The spectrum should show the expected
BBC-NMR number of carbon signals corresponding to the

molecular structure.

The mass spectrum should show a molecular
Mass Spectrometry (MS) ion peak corresponding to the molecular weight
of N-Nitroso Theophylline (m/z 209.17).

The purity should be determined using a
HPLC Purity validated HPLC method and should typically be
>98%.

Analytical Methods for Quantification

The following are example protocols for the analysis of N-Nitroso Theophylline in
pharmaceutical samples. These methods are based on general procedures for nitrosamine
analysis and should be validated for their intended use.

HPLC-UV Method

Objective: To quantify N-Nitroso Theophylline using High-Performance Liquid
Chromatography with Ultraviolet (UV) detection.
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Parameter Recommended Conditions
Reversed-phase C18 column (e.g., 250 mm x
Column
4.6 mm, 5 um)
) Isocratic or gradient elution with a mixture of
Mobile Phase o
water and methanol or acetonitrile.[16][17]
Flow Rate 1.0 mL/min
Injection Volume 10-20 pL

Column Temperature

Ambient or controlled (e.g., 30 °C)

Detection Wavelength

UV detection at approximately 230 nm.[16]

Run Time

Sufficient to allow for the elution of all

components of interest.

LC-MS/MS Method

Objective: To achieve highly sensitive and selective quantification of N-Nitroso Theophylline

using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
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Parameter Recommended Conditions
LC System UHPLC or HPLC system

Reversed-phase C18 or equivalent (e.g., 100
Column

mm x 2.1 mm, 1.8 pym)

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in methanol or acetonitrile

A suitable gradient to separate N-Nitroso

Gradient
Theophylline from the APl and other impurities.
Flow Rate 0.2 - 0.5 mL/min
Injection Volume 1-5uL
Column Temperature 40 °C

MS Detector

Triple quadrupole mass spectrometer

lonization Mode

Positive Electrospray lonization (ESI+) or
Atmospheric Pressure Chemical lonization
(APCI)

MRM Transitions

Specific precursor-to-product ion transitions for
N-Nitroso Theophylline should be determined by

infusing a standard solution.

Use as a Reference Standard
Preparation of Standard Solutions

o Stock Solution: Accurately weigh a suitable amount of N-Nitroso Theophylline reference

standard and dissolve it in a known volume of a suitable solvent (e.g., methanol) to prepare

a stock solution of known concentration.

e Working Standards: Prepare a series of working standard solutions by diluting the stock

solution to various concentrations covering the expected range of the impurity in the sample.

These will be used to construct a calibration curve.
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Sample Preparation

» Accurately weigh the drug substance or a powdered composite of the drug product.
e Dissolve the sample in a suitable solvent, ensuring complete dissolution of the analyte.

e The sample may require further dilution, filtration, or solid-phase extraction to remove
interfering substances and to bring the concentration of N-Nitroso Theophylline within the
calibration range.

Quantification

« Inject the prepared standard and sample solutions into the validated chromatographic
system.

o Construct a calibration curve by plotting the peak area response of the N-Nitroso
Theophylline standards against their corresponding concentrations.

o Determine the concentration of N-Nitroso Theophylline in the sample by interpolating its
peak area response on the calibration curve.

Stability and Storage

Storage: N-Nitroso Theophylline reference standard should be stored in a cool, dry, and dark
place, typically at 2-8 °C, to prevent degradation.[2]

Stability: Forced degradation studies should be performed to understand the stability of N-
Nitroso Theophylline under various stress conditions (acidic, basic, oxidative, thermal, and
photolytic).[18][19][20][21][22] This information is crucial for developing a stability-indicating
analytical method.

Safety Precautions

N-nitrosamines are a class of compounds that are considered potentially carcinogenic.
Therefore, N-Nitroso Theophylline should be handled with extreme care.[23]

e Always work in a well-ventilated fume hood.
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o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

» Avoid inhalation of dust and contact with skin and eyes.
e Consult the Safety Data Sheet (SDS) for detailed safety information.

Diagrams
Experimental Workflow: Synthesis and Purification
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Caption: Workflow for the synthesis and purification of N-Nitroso Theophylline.
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Caption: Workflow for the quantification of N-Nitroso Theophylline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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